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Compound of Interest |

Compound Name: 1-Boc-4-morpholinopiperidine
CAS No.: 125541-20-0
Cat. No.: B1602240

Get Quote

An In-Depth Technical Guide to 1-Boc-4-morpholinopiperidine: Properties, Synthesis, and

Applications

Introduction

In the landscape of modern medicinal chemistry and drug development, the strategic use of
versatile building blocks is fundamental to the efficient synthesis of complex molecular
architectures. 1-Boc-4-morpholinopiperidine, a key heterocyclic intermediate, represents an
exemplary scaffold in this regard. Its structure features a central piperidine ring, which is a
prevalent motif in numerous approved drugs, functionalized at the 4-position with a morpholine
moiety and equipped with a tert-butoxycarbonyl (Boc) protecting group on the piperidine
nitrogen.

The presence of the Boc group is of critical importance, offering robust protection of the
secondary amine under a wide range of reaction conditions while allowing for facile
deprotection under mild acidic conditions.[1] This enables chemists to perform selective
modifications on other parts of a molecule before revealing the piperidine nitrogen for
subsequent reactions. The morpholine group often imparts favorable physicochemical
properties to parent molecules, such as improved agueous solubility and metabolic stability,
making the morpholinopiperidine scaffold highly desirable in drug design.
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This technical guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals. It provides an in-depth exploration of the physicochemical
properties, a validated synthesis protocol with mechanistic insights, key applications in
pharmaceutical research, and robust analytical methods for quality control and characterization
of 1-Boc-4-morpholinopiperidine.

Section 1: Physicochemical Properties and
Identification

Accurate identification and understanding of a compound's properties are the bedrock of its
effective use in synthesis. 1-Boc-4-morpholinopiperidine is identified by the CAS Number
125541-20-0.[2] Its fundamental properties are summarized below.

Property Value Source(s)

Molecular Weight 270.37 g/mol [2]

Molecular Formula C14H26N203 [2][3]

CAS Number 125541-20-0 [2]
tert-butyl 4-

IUPAC Name morpholinopiperidine-1- [3]
carboxylate

1-Piperidinecarboxylic acid, 4-
(4-morpholinyl)-, 1,1-

Synonyms dimethylethyl ester; tert-Butyl [2]
4-(4-morpholinyl)-1-

piperidinecarboxylate

Storage Conditions 2-8°C, Refrigerator [2]
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Chemical Structure:

Section 2: Synthesis and Mechanistic Insights

A common and efficient method for the synthesis of 1-Boc-4-morpholinopiperidine is the
reductive amination of N-Boc-4-piperidone with morpholine. This widely used reaction proceeds
through an iminium ion intermediate which is subsequently reduced in situ. The choice of a mild
reducing agent like sodium triacetoxyborohydride (STAB) is crucial as it is selective for the
iminium ion over the starting ketone, preventing side reactions and leading to high yields.

Experimental Protocol: Synthesis via Reductive
Amination

Materials:

e N-Boc-4-piperidone

e Morpholine

e Sodium triacetoxyborohydride (STAB)

e Dichloromethane (DCM), anhydrous

o Acetic acid (glacial)

e Saturated aqueous sodium bicarbonate (NaHCOs) solution
e Brine (saturated aqueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

o Standard laboratory glassware and magnetic stirrer
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Procedure:

» To a round-bottom flask charged with a magnetic stir bar, add N-Boc-4-piperidone (1.0 eq)
and anhydrous dichloromethane (DCM, approx. 0.2 M).

e Add morpholine (1.1 eq) to the solution and stir for 20 minutes at room temperature to
facilitate the formation of the enamine/iminium intermediate.

e Add glacial acetic acid (1.2 eq) to catalyze the reaction.

e Slowly add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 15 minutes.
Caution: Gas evolution may occur.

 Allow the reaction mixture to stir at room temperature for 12-18 hours, monitoring by TLC or
LC-MS for the disappearance of the starting material.

o Upon completion, carefully quench the reaction by the slow addition of saturated aqueous
NaHCOs solution until gas evolution ceases.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

o Combine the organic layers, wash with brine, dry over anhydrous MgSOQa, filter, and
concentrate under reduced pressure to yield the crude product.

» Purify the residue by flash column chromatography (e.g., using a gradient of ethyl acetate in
hexanes) to afford 1-Boc-4-morpholinopiperidine as a pure solid.
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N-Boc-4-piperidone Morpholine Dichloromethane (DCM) Sodium Triacetoxyborohydride (STAB) Acetic Acid (Catalyst)
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Caption: Recommended analytical workflow for quality control.

Section 5: Safety, Handling, and Storage

While a specific Material Safety Data Sheet (MSDS) for 1-Boc-4-morpholinopiperidine is not

readily available in all databases, safety precautions should be based on data from structurally

related compounds, such as the deprotected analog, 4-morpholinopiperidine. Th[4][5]is class of
compounds may cause skin, eye, and respiratory irritation.
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[5] Safety Aspect Recommendation

Wear safety goggles with side-shields,

Personal Protective Equipment (PPE) chemical-resistant gloves (e.g., nitrile), and a lab
coat.
[4] Handling
[4] First Aid (Inhalation)
[4] First Aid (Skin Contact)
[4] First Aid (Eye Contact)
[4] Storage
[2]
Conclusion

1-Boc-4-morpholinopiperidine is a high-value intermediate for the pharmaceutical and fine
chemical industries. Its well-defined structure, featuring a strategically protected piperidine
nitrogen and a beneficial morpholine moiety, makes it an ideal building block for constructing
complex, biologically active molecules. Understanding its physicochemical properties,
synthesis, and analytical characterization is crucial for its effective application. By following the
protocols and guidelines outlined in this document, researchers can confidently utilize this
versatile compound to advance their research and development objectives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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